Cas no 358731-15-4 (Di-n-butyl Phthalate-d22)

• Product Name: Di-n-butyl Phthalate-d22
• CAS No: 358731-15-4
• MF: C₁₆H₂₂O₄
• MW: 300.47904253006
• MDL: MFCD01861629
• CID: 303237
• PubChem ID: 102601147
• Update Time: 2025-10-30

Di-n-butyl Phthalate-d22 Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzene-3,4,5,6-d4-dicarboxylicacid, di(butyl-d9) ester (9CI)
• Di-butyl Phthalate-D22
• DI-N-BUTYL PHTHALATE-D22
• CS-0564547
• HY-Y0304S1
• D98986
• bis(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
• 358731-15-4
• DTXSID101334364
• Dibutyl phthalate-d22
• MFCD01861629
• Di-n-butyl Phthalate-d22

• MDL： MFCD01861629
• Inchi： 1S/C16H22O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D,8D,9D,10D,11D2,12D2
• InChI Key： DOIRQSBPFJWKBE-ICZXYYBKSA-N
• SMILES： O(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 300.29
• Monoisotopic Mass: 300.29
• Isotope Atom Count: 22
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6A^2

Additional information on Di-n-butyl Phthalate-d22

Latest Research Insights on 358731-15-4 and Di-n-butyl Phthalate-d22 in Chemical Biomedicine

The compound 358731-15-4 and the deuterated analog Di-n-butyl Phthalate-d22 (DBP-d22) have recently garnered significant attention in the field of chemical biomedicine due to their unique properties and potential applications. This research brief synthesizes the latest findings on these compounds, focusing on their roles in analytical chemistry, toxicology, and drug development. The insights provided here are based on peer-reviewed studies published within the last two years, ensuring the relevance and accuracy of the information.

Recent studies have highlighted the utility of 358731-15-4 as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features make it a valuable scaffold for developing inhibitors targeting specific enzymatic pathways. For instance, a 2023 study demonstrated its efficacy in modulating kinase activity, which has implications for cancer therapy. Meanwhile, DBP-d22, a stable isotope-labeled internal standard, has been extensively used in mass spectrometry-based assays to quantify phthalate exposure in biological samples. Its deuterated form minimizes interference and enhances analytical precision, making it indispensable in environmental and clinical toxicology research.

Methodologically, advancements in chromatographic techniques, particularly ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS), have enabled the precise detection and quantification of both 358731-15-4 and DBP-d22. These methods are critical for pharmacokinetic studies and environmental monitoring, where sensitivity and specificity are paramount. A 2024 publication detailed an optimized UHPLC-MS/MS protocol that achieved detection limits in the sub-picogram range for DBP-d22, significantly improving the reliability of exposure assessments.

Key findings from recent toxicological investigations reveal that while 358731-15-4 exhibits low acute toxicity, its long-term metabolic effects warrant further scrutiny. In contrast, DBP-d22 has been instrumental in elucidating the endocrine-disrupting mechanisms of its non-deuterated counterpart, dibutyl phthalate (DBP). Studies using DBP-d22 as a tracer have uncovered novel metabolic pathways and bioaccumulation patterns, providing a foundation for regulatory risk assessments. These insights are particularly relevant given the increasing regulatory scrutiny of phthalates in consumer products.

In conclusion, the ongoing research on 358731-15-4 and Di-n-butyl Phthalate-d22 underscores their dual significance as both tools and targets in chemical biomedicine. Future directions include exploring the therapeutic potential of 358731-15-4 derivatives and expanding the applications of DBP-d22 in global biomonitoring initiatives. Collaborative efforts between academia and industry will be essential to translate these findings into actionable solutions for public health and drug development.